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Compound of Interest

Compound Name: 9-Methylnonacosane

Cat. No.: B15443250 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
9-Methylnonacosane (C30H62) is a branched-chain alkane that has been identified as a

component of the cuticular hydrocarbons of various insect species.[1] These hydrocarbons play

a crucial role in chemical communication, acting as pheromones or kairomones that mediate

behaviors such as mating and aggregation. The accurate identification and quantification of 9-
Methylnonacosane are therefore essential for research in chemical ecology, entomology, and

the development of novel pest management strategies.

This document provides detailed application notes and protocols for the analytical identification

and quantification of 9-Methylnonacosane using Gas Chromatography-Mass Spectrometry

(GC-MS). While specific performance data for 9-Methylnonacosane is not widely available,

the methodologies presented here are based on established protocols for the analysis of long-

chain and branched alkanes and provide a robust framework for method development and

validation.[2][3][4][5]

Chemical and Physical Properties
A summary of the key chemical and physical properties of 9-Methylnonacosane is provided in

the table below.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b15443250?utm_src=pdf-interest
https://www.benchchem.com/product/b15443250?utm_src=pdf-body
https://digitalcommons.unl.edu/cgi/viewcontent.cgi?params=/context/usdaarsfacpub/article/1962/&path_info=Bernier_JCE_1998_ELUTION_PATTERNS.pdf
https://www.benchchem.com/product/b15443250?utm_src=pdf-body
https://www.benchchem.com/product/b15443250?utm_src=pdf-body
https://www.benchchem.com/product/b15443250?utm_src=pdf-body
https://www.benchchem.com/product/b15443250?utm_src=pdf-body
https://www.researchgate.net/publication/6144037_Improved_GCMS_Method_for_Quantitation_of_n_-Alkanes_in_Plant_and_Fecal_Material
https://pmc.ncbi.nlm.nih.gov/articles/PMC7413909/
https://www.scielo.br/j/qn/a/rRyPQccMVfY5JhDBB3SQRys/?lang=en
https://www.researchgate.net/profile/Guillaume-Hermann/publication/342946371_Development_of_an_Analytical_Method_using_Gas_Chromatography_-_Mass_Spectrometry_GC-MS_to_Quantify_Hydrocarbons_Released_into_the_Environment_during_an_Oil_Spill/links/5f0ec7cb45851512999b135a/Development-of-an-Analytical-Method-using-Gas-Chromatography-Mass-Spectrometry-GC-MS-to-Quantify-Hydrocarbons-Released-into-the-Environment-during-an-Oil-Spill.pdf?origin=scientificContributions
https://www.benchchem.com/product/b15443250?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15443250?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C30H62 --INVALID-LINK--

Molecular Weight 422.8 g/mol --INVALID-LINK--

IUPAC Name 9-methylnonacosane --INVALID-LINK--

CAS Number 65820-59-9 --INVALID-LINK--

Boiling Point (Predicted) 448.8 ± 9.0 °C Not available in search results

Melting Point (Predicted) 65.5 ± 5.0 °C Not available in search results

Kovats Retention Index

(Standard non-polar)
2935 --INVALID-LINK--

Experimental Protocols
Sample Preparation: Solid-Liquid Extraction (SLE)
This protocol is suitable for the extraction of cuticular hydrocarbons from insect samples.

Materials:

Insect samples (fresh or frozen)

Hexane (HPLC grade)

Anhydrous sodium sulfate

Glass vials with PTFE-lined caps

Vortex mixer

Centrifuge

Pasteur pipettes

Procedure:
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Place a known weight of the insect sample (e.g., a single insect or a pooled sample) into a

glass vial.

Add a sufficient volume of hexane to completely submerge the sample (e.g., 1-2 mL).

Vortex the sample for 2 minutes to extract the cuticular lipids.

Carefully remove the insect sample from the vial.

Add a small amount of anhydrous sodium sulfate to the hexane extract to remove any

residual water.

Transfer the dried hexane extract to a clean vial using a Pasteur pipette.

Concentrate the extract under a gentle stream of nitrogen if necessary.

The sample is now ready for GC-MS analysis.

Analytical Method: Gas Chromatography-Mass
Spectrometry (GC-MS)
Instrumentation:

Gas chromatograph equipped with a mass selective detector (MSD).

Capillary column: A non-polar column such as a 30 m x 0.25 mm ID x 0.25 µm film thickness

HP-5MS or equivalent is recommended for the separation of long-chain hydrocarbons.[5]

GC-MS Parameters:
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Parameter Recommended Setting

GC Inlet

Injection Mode Splitless

Inlet Temperature 280 °C

Injection Volume 1 µL

Oven Temperature Program

Initial Temperature 60 °C, hold for 2 min

Ramp 1 20 °C/min to 220 °C

Ramp 2 3 °C/min to 310 °C, hold for 20 min

Carrier Gas

Gas Helium

Flow Rate 1.0 mL/min (constant flow)

Mass Spectrometer

Ionization Mode Electron Ionization (EI)

Ionization Energy 70 eV

Mass Range m/z 50-550

Source Temperature 230 °C

Quadrupole Temperature 150 °C

Solvent Delay 5 min

Data Acquisition and Analysis:

Acquire data in full scan mode to obtain mass spectra for compound identification.

Identification of 9-Methylnonacosane can be confirmed by comparing the acquired mass

spectrum with a reference spectrum from a spectral library (e.g., NIST).
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The retention time of the analyte should be compared with that of an analytical standard if

available.

For quantification, operate the mass spectrometer in Selected Ion Monitoring (SIM) mode to

enhance sensitivity and selectivity. Characteristic fragment ions for long-chain branched

alkanes should be monitored.

Quantitative Data
The following table provides representative performance data for the analysis of long-chain

alkanes by GC-MS. These values should be considered as a starting point for the validation of

a method for 9-Methylnonacosane.

Parameter Expected Range Reference

Linearity (R²) > 0.99 [5]

Limit of Detection (LOD) 0.1 - 10 ng/mL [6]

Limit of Quantification (LOQ) 0.5 - 30 ng/mL [6]

Accuracy (% Recovery) 80 - 120% [4]

Precision (% RSD) < 15% [4]
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Caption: Experimental workflow for 9-Methylnonacosane analysis.
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Caption: General principle of insect chemical communication.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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